Methyl 6-isopropyl-2-(4-((2-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 2-[[4-(2-methylpiperidin-1-yl)sulfonylbenzoyl]amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C25H33N3O5S2/c1-16(2)27-14-12-20-21(15-27)34-24(22(20)25(30)33-4)26-23(29)18-8-10-19(11-9-18)35(31,32)28-13-6-5-7-17(28)3/h8-11,16-17H,5-7,12-15H2,1-4H3,(H,26,29)
• InChI Key: VKCMLXWBBXXKOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CN(CC4)C(C)C)C(=O)OC
• Molecular Formula: C25H33N3O5S2
• Molecular Weight: 519.7 g/mol

Description

The description of a compound typically includes its IUPAC name, molecular formula, and structural formula. It may also include information about the class of compounds it belongs to and its relevance or use in certain fields.

Molecular Structure Analysis

This involves determining the arrangement of atoms within a molecule and the type of bonds (covalent, ionic, etc.) that hold them together. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used for this purpose.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. This can include reactions with various reagents under different conditions, and the study of the mechanism of these reactions.

Physical And Chemical Properties Analysis

This involves the study of properties such as melting point, boiling point, solubility, density, refractive index, and various spectroscopic properties. These properties can provide valuable information about the compound’s structure and reactivity.

Scientific Research Applications

Synthesis and Biological Activities

Compounds like Methyl 6-isopropyl-2-(4-((2-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate have been synthesized and studied for their potential biological activities. For instance, the synthesis of Isothiazolopyridines, pyridothiazines, and pyridothiazepines, which possess valuable biological activities, has been reported using both conventional chemical methods and modern microwave techniques (Youssef et al., 2012). These compounds were synthesized from precursors similar to the compound , highlighting their significance in developing new therapeutic agents.

Pharmacological Screening

Another study focused on the structure-activity relationship in a series of N-Pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides, showing that these compounds demonstrated varying degrees of analgesic and anti-inflammatory activities. This suggests potential applications in designing new drugs for pain management and inflammation control (Ukrainets et al., 2019).

Synthesis Techniques

The development of efficient synthesis techniques for related compounds, such as the efficient synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, highlights the ongoing research into improving the accessibility of these compounds for further study and potential applications (Hirokawa et al., 2000). These techniques are crucial for producing compounds that can be used in various scientific investigations, including drug development and material science.

Antimicrobial Activity

Research into the antimicrobial activity of new pyrido[3′,2′:4,5]thieno[3,2-d]-pyrimidine derivatives shows the potential for these compounds in developing new antibiotics or antifungal agents. These studies involve synthesizing and testing various derivatives for their ability to inhibit microbial growth, providing insights into their potential use in treating infectious diseases (Bakhite et al., 2004).

Mechanism of Action

If the compound has a biological activity, the mechanism of action refers to how the compound interacts with biological systems to produce its effects. This can involve binding to specific receptors or enzymes, altering cellular processes, etc.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, reactivity, and environmental impact. Material Safety Data Sheets (MSDS) are often used as a source of this information.

Future Directions

This could involve potential applications of the compound, further studies that could be done to better understand its properties and reactivity, or the development of new synthesis methods or reactions.